Cas no 1420816-40-5 (3-Methoxy-3-methylpiperidine)

• Product Name: 3-Methoxy-3-methylpiperidine
• CAS No: 1420816-40-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD24383548
• CID: 2178373
• PubChem ID: 57302823
• Update Time: 2025-10-12

3-Methoxy-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-methylpiperidine
• AM98436
• Z1945984182
• 3-Methoxy-3-methyl-piperidine
• EN300-125037
• Z1569788502
• SCHEMBL15806852
• PIPERIDINE, 3-METHOXY-3-METHYL-
• AKOS023556465
• 1420816-40-5
• DB-262387
• G73829

• MDL： MFCD24383548
• Inchi： 1S/C7H15NO/c1-7(9-2)4-3-5-8-6-7/h8H,3-6H2,1-2H3
• InChI Key： RDXDQJARPYHCMD-UHFFFAOYSA-N
• SMILES： O(C)C1(C)CNCCC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.4

Additional information on 3-Methoxy-3-methylpiperidine

Introduction to 3-Methoxy-3-methylpiperidine (CAS No. 1420816-40-5)

3-Methoxy-3-methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1420816-40-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both a methoxy group and a methyl group on the piperidine ring imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound belongs to the broader class of piperidine derivatives, which are widely recognized for their role in medicinal chemistry. Piperidines, characterized by a six-membered ring containing one nitrogen atom, are prevalent in numerous pharmacologically active agents. The specific substitution pattern in 3-Methoxy-3-methylpiperidine enhances its utility as a building block for the construction of pharmacophores, which are essential for drug-receptor interactions.

Recent advancements in synthetic methodologies have highlighted the importance of 3-Methoxy-3-methylpiperidine in the development of novel therapeutic agents. Researchers have leveraged its structural flexibility to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its role in the synthesis of small-molecule inhibitors targeting various biological pathways, including those involved in neurological disorders and metabolic diseases.

The chemical properties of 3-Methoxy-3-methylpiperidine make it particularly interesting for medicinal chemists. Its ability to undergo various functional group transformations allows for the facile introduction of additional substituents, enabling the creation of diverse molecular architectures. This adaptability has been exploited in the development of libraries of compounds for high-throughput screening, a common strategy in drug discovery pipelines.

In addition to its synthetic utility, 3-Methoxy-3-methylpiperidine has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties such as receptor modulation and enzyme inhibition. These findings have spurred further research into exploring its pharmacological profile, particularly in contexts where precise molecular control is required.

The synthesis of 3-Methoxy-3-methylpiperidine itself presents an intriguing challenge due to the need to maintain regioselectivity during functionalization. Advanced catalytic techniques and asymmetric synthesis methods have been employed to achieve high yields and purity levels. Such methodologies are critical for ensuring that subsequent derivatization steps proceed efficiently without unwanted side reactions.

The role of computational chemistry in understanding the behavior of 3-Methoxy-3-methylpiperidine cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict and optimize its pharmacological properties. These computational approaches complement experimental efforts, offering a synergistic strategy for accelerating drug discovery processes.

As interest in targeted therapies continues to grow, compounds like 3-Methoxy-3-methylpiperidine are becoming increasingly relevant. Their ability to serve as scaffolds for designing highly specific inhibitors makes them indispensable tools in modern pharmaceutical research. The ongoing exploration of their potential applications underscores their importance as key intermediates in the quest for novel therapeutics.

The future prospects for 3-Methoxy-3-methylpiperidine are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Innovations in synthetic chemistry and biotechnology are expected to unlock new possibilities for this versatile compound. By integrating cutting-edge technologies with traditional chemical approaches, scientists are poised to uncover even more sophisticated applications for this remarkable molecule.